Cas no 120104-31-6 ((+)-KDN)

(+)-KDN structure
(+)-KDN structure
Product Name:(+)-KDN
CAS No:120104-31-6
MF:C9H16O9
MW:268.217944145203
CID:2067768
PubChem ID:10869261
Update Time:2025-04-21

(+)-KDN Chemical and Physical Properties

Names and Identifiers

    • (+)-KDN
    • 2-keto-3-deoxy-D-glycero-D-galacto-nononic acid
    • 2-keto-3-deoxy-G-glycero-D-galactonononic acid
    • 2-keto-3-deoxy-nonulosonic acid
    • 3-deoxy-D-glucoro-D-galacto-2-nonulopyranosonic acid
    • 3-deoxy-D-glycero-beta-D-galacto-non-2-ulopyranosonic acid
    • KDN
    • 3-deoxy-D-glycero-β-D-galacto-non-2-ulopyranosonic acid
    • 3-deoxy-D-glycero-beta-D-galacto-nonulosonic acid
    • (2S,4S,5R,6R)-2,4,5-Trihydroxy-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylic acid
    • Q27225206
    • deamino-beta-neuraminic acid
    • 120104-31-6
    • CHEBI:131593
    • (2S,4S,5R,6R)-2,4,5-trihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]tetrahydropyran-2-carboxylic acid
    • 2-keto-3-deoxy-D-glycero-beta-D-galacto-nononic acid
    • beta-KDN
    • Inchi: 1S/C9H16O9/c10-2-4(12)6(14)7-5(13)3(11)1-9(17,18-7)8(15)16/h3-7,10-14,17H,1-2H2,(H,15,16)/t3-,4+,5+,6+,7+,9-/m0/s1
    • InChI Key: CLRLHXKNIYJWAW-YOQZMRDMSA-N
    • SMILES: O1[C@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)O)O)O

Computed Properties

  • Exact Mass: 268.07943208g/mol
  • Monoisotopic Mass: 268.07943208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 168Ų
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